N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea

• Molecular Formula: C18H14ClN3OS
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 5-chloro-N-(pyridin-3-ylmethylcarbamothioyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C18H14ClN3OS/c19-16-8-2-5-13-14(16)6-1-7-15(13)17(23)22-18(24)21-11-12-4-3-9-20-10-12/h1-10H,11H2,(H2,21,22,23,24)
• InChI Key: FGIFSGVUDAYTKX-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC=C2Cl)C(=C1)C(=O)NC(=S)NCC3=CN=CC=C3

Description

N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea, also known as JWH-307, is a synthetic cannabinoid that has gained significant attention in the field of scientific research due to its potential therapeutic benefits. This compound is a potent agonist of the cannabinoid receptor CB2 and has shown promising results in various preclinical studies.

Mechanism of Action

N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea exerts its effects by binding to and activating the CB2 receptor, which is a G protein-coupled receptor that is mainly expressed in immune cells. Activation of the CB2 receptor leads to a reduction in the release of pro-inflammatory cytokines and chemokines, resulting in an anti-inflammatory effect. Additionally, N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea has been shown to have various biochemical and physiological effects in preclinical studies. These effects include reducing inflammation and pain, protecting against neurodegeneration, and promoting bone growth. Additionally, N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea has been shown to have anti-cancer effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea has several advantages for lab experiments, including its high potency and selectivity for the CB2 receptor, which allows for precise targeting of immune cells. Additionally, N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea has shown good pharmacokinetic properties, making it suitable for in vivo studies. However, the limitations of N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea include its potential toxicity and lack of clinical data, which may limit its translation to human studies.

Future Directions

There are several future directions for research on N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea, including investigating its potential therapeutic applications in various medical conditions, such as pain, inflammation, and neurodegenerative disorders. Additionally, further studies are needed to elucidate the mechanisms underlying its anti-inflammatory and neuroprotective effects. Furthermore, the potential toxicity of N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea needs to be thoroughly investigated to ensure its safety for human use.

Synthesis Methods

The synthesis of N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea involves a multistep process that starts with the reaction of 5-chloro-1-naphthoyl chloride with 3-pyridinemethanol to form 5-chloro-1-naphthoyl-3-pyridinemethanol. This intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with thiourea to give the final product, N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea.

Scientific Research Applications

N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea has been extensively studied for its potential therapeutic applications in various medical conditions, including pain, inflammation, and neurodegenerative disorders. Studies have shown that N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea can activate CB2 receptors, which are predominantly expressed in immune cells, leading to a reduction in inflammation and pain. Additionally, N-(5-chloro-1-naphthoyl)-N'-(3-pyridinylmethyl)thiourea has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.